Cas no 2105024-17-5 (methyl 3-amino-2-(3-chlorothiophen-2-yl)propanoate)

• Product Name: methyl 3-amino-2-(3-chlorothiophen-2-yl)propanoate
• CAS No: 2105024-17-5
• MF: C₈H₁₀ClNO₂S
• MW: 219.688499927521
• CID: 6350328
• PubChem ID: 165884923
• Update Time: 2025-10-31

methyl 3-amino-2-(3-chlorothiophen-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(3-chlorothiophen-2-yl)propanoate
• 2105024-17-5
• EN300-1979133

• Inchi： 1S/C8H10ClNO2S/c1-12-8(11)5(4-10)7-6(9)2-3-13-7/h2-3,5H,4,10H2,1H3
• InChI Key： UKCVCWVPEKRPGE-UHFFFAOYSA-N
• SMILES： ClC1C=CSC=1C(C(=O)OC)CN

Computed Properties

• Exact Mass: 219.0120774g/mol
• Monoisotopic Mass: 219.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 80.6Ų

Additional information on methyl 3-amino-2-(3-chlorothiophen-2-yl)propanoate

Comprehensive Overview of Methyl 3-amino-2-(3-chlorothiophen-2-yl)propanoate (CAS No. 2105024-17-5)

The compound methyl 3-amino-2-(3-chlorothiophen-2-yl)propanoate (CAS No. 2105024-17-5) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a thiophene ring and an ester functional group, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its versatility in drug discovery, particularly in the development of small-molecule inhibitors and peptide mimetics.

In recent years, the demand for heterocyclic compounds like methyl 3-amino-2-(3-chlorothiophen-2-yl)propanoate has surged, driven by advancements in medicinal chemistry and green synthesis. This compound’s chlorothiophene moiety is particularly noteworthy, as it enhances binding affinity in target proteins, a feature highly sought after in cancer therapeutics and neurological disorder research. Its ester group also offers flexibility for further derivatization, aligning with the growing trend of structure-activity relationship (SAR) studies.

One of the most frequently asked questions about CAS No. 2105024-17-5 revolves around its synthetic routes. The compound can be prepared via multi-step organic synthesis, often starting from commercially available 3-chlorothiophene-2-carbaldehyde. Key steps include reductive amination and esterification, which are optimized for high yield and purity. Researchers also explore catalytic methods to improve efficiency, reflecting the broader industry shift toward sustainable chemistry.

The pharmacological applications of methyl 3-amino-2-(3-chlorothiophen-2-yl)propanoate are another hot topic. Its structural similarity to natural amino acids allows it to act as a building block for peptide-based drugs, a field gaining traction due to the rise of biologics and personalized medicine. Additionally, its potential role in enzyme inhibition has sparked interest in treating metabolic diseases, a pressing global health concern.

From an industrial perspective, the scalability of CAS No. 2105024-17-5 is critical. Manufacturers emphasize process optimization to meet the demands of high-throughput screening (HTS) in drug discovery. The compound’s stability under various storage conditions and compatibility with automated synthesis platforms further enhance its appeal. These attributes align with the increasing adoption of AI-driven drug design, where molecular diversity is paramount.

Environmental and regulatory considerations are also pivotal. While methyl 3-amino-2-(3-chlorothiophen-2-yl)propanoate is not classified as hazardous, its synthesis and handling adhere to Good Manufacturing Practices (GMP). The focus on waste reduction and solvent recycling in its production mirrors the broader push for green chemistry in the pharmaceutical industry.

In summary, methyl 3-amino-2-(3-chlorothiophen-2-yl)propanoate (CAS No. 2105024-17-5) represents a convergence of synthetic innovation and therapeutic potential. Its relevance in drug development, coupled with its adaptability to modern chemical methodologies, positions it as a compound of enduring interest. As research continues to uncover new applications, this molecule is poised to play a pivotal role in addressing some of the most challenging health and agricultural issues of our time.